Cas no 3845-21-4 (N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 3845-21-4
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 6315518
• PubChem ID: 746092
• Update Time: 2025-09-23

N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide
• CHEMBL1578003
• SMR000197444
• SR-01000442081
• AKOS001280265
• SR-01000442081-1
• F0412-0234
• Z27793335
• 3845-21-4
• N-(2-methylphenyl)-4-oxochromene-2-carboxamide
• 4-oxo-N-(o-tolyl)-4H-chromene-2-carboxamide
• MLS000577334
• HMS2423P15
• Oprea1_731571

• Inchi： 1S/C17H13NO3/c1-11-6-2-4-8-13(11)18-17(20)16-10-14(19)12-7-3-5-9-15(12)21-16/h2-10H,1H3,(H,18,20)
• InChI Key： IUUPUVRMFSPLHC-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC=CC=2C)=O)=CC(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 279.08954328g/mol
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide

Recent Advances in the Study of N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide (CAS: 3845-21-4)

N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide (CAS: 3845-21-4) is a synthetic compound belonging to the chromene carboxamide family, which has garnered significant attention in recent years due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings regarding this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The structural features of N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide, particularly its chromene core and carboxamide moiety, make it an attractive candidate for targeting specific kinases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of kinases. The results demonstrated selective inhibition of several cancer-related kinases, including EGFR and VEGFR2, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a lead structure for the development of targeted cancer therapies.

Another area of interest is the compound's potential anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters publication reported that N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study proposed that the compound's mechanism of action may involve modulation of the NF-κB signaling pathway, which plays a central role in inflammation.

From a chemical synthesis perspective, advancements have been made in optimizing the production of N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide. A 2022 Organic Process Research & Development article detailed a scalable and cost-effective synthetic route, achieving a yield of over 85% with high purity. This progress is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent in vivo studies have indicated moderate oral bioavailability, prompting researchers to explore structural modifications to enhance its drug-like properties.

In conclusion, N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide represents a versatile scaffold with potential applications in oncology and inflammation. Ongoing research efforts are focused on elucidating its precise mechanisms of action and improving its pharmacological profile. As these studies progress, this compound may emerge as a valuable tool for drug discovery and development in the coming years.